Cas no 1004392-57-7 (4-methoxy-1-(4-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1004392-57-7
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5822658
• PubChem ID: 8556117
• Update Time: 2025-11-01

4-methoxy-1-(4-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)pyridazine-3-carboxamide
• 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide
• N-mesityl-4-methoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide
• F2213-0472
• 1004392-57-7
• AKOS004953063

• Inchi： 1S/C22H23N3O3/c1-13-6-8-17(9-7-13)25-19(26)12-18(28-5)21(24-25)22(27)23-20-15(3)10-14(2)11-16(20)4/h6-12H,1-5H3,(H,23,27)
• InChI Key： OAKPODLIRHBVMS-UHFFFAOYSA-N
• SMILES： C1(C(NC2=C(C)C=C(C)C=C2C)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OC

Computed Properties

• Exact Mass: 377.17394160g/mol
• Monoisotopic Mass: 377.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide (CAS No. 1004392-57-7)

The compound 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide, identified by its CAS No. 1004392-57-7, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a pyridazine core and multiple substituted aromatic rings, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the synthesis pathway for CAS 1004392-57-7?" and "How does 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide interact with biological targets?".

Structurally, 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide belongs to the dihydropyridazine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of a methoxy group at the 4-position and a carboxamide moiety at the 3-position enhances its polarity and potential for hydrogen bonding, which is critical for its interactions in biological systems. Researchers often investigate its "solubility profile" and "stability under various pH conditions" to optimize its formulation for potential applications.

In the pharmaceutical sector, this compound has garnered attention due to its potential as a kinase inhibitor or enzyme modulator. Recent studies highlight its relevance in addressing "drug-resistant pathogens" and "inflammatory diseases," aligning with global health trends. For instance, its structural analogs have shown promise in preclinical trials for conditions like rheumatoid arthritis, sparking interest in "structure-activity relationships (SAR)" studies. The trimethylphenyl group, in particular, is hypothesized to enhance binding affinity to specific protein targets, a topic frequently searched in academic databases.

From an agrochemical perspective, CAS 1004392-57-7 is explored for its potential as a plant growth regulator or pesticide intermediate. Its pyridazine scaffold is known to exhibit herbicidal activity, prompting inquiries like "Can 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide improve crop yield?" Sustainable agriculture trends have further driven research into its environmental impact, including "biodegradation pathways" and "ecotoxicity profiles."

The synthesis of 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide typically involves multi-step reactions, starting with the condensation of substituted hydrazines with β-keto esters. Key intermediates include 4-methylphenylhydrazine and 2,4,6-trimethylaniline, with reaction conditions optimized for yield and purity. Researchers often search for "alternative synthetic routes" or "catalytic improvements" to enhance efficiency, reflecting the demand for greener chemistry practices.

Analytical characterization of this compound employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Its melting point, logP value, and spectral data are critical for quality control, addressing common queries like "How to validate the purity of CAS 1004392-57-7?" Regulatory compliance, including REACH and FDA guidelines, further underscores the need for precise documentation, a topic of high relevance in industrial forums.

In conclusion, 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide represents a versatile compound with cross-disciplinary applications. Its study aligns with pressing scientific challenges, from "targeted drug delivery" to "sustainable agrochemicals," ensuring its continued relevance in research and development. Future directions may explore its "nanocarrier compatibility" or "synergistic effects" with other bioactive molecules, further expanding its utility.